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Compound of Interest

Compound Name:
Boc-2-amino-3,4-dimethylbenzoic

acid

CAS No.: 1185295-87-7

Cat. No.: B1390401

Get Quote

Sources
1. pubs.acs.org [pubs.acs.org]

2. Solid-Phase vs Liquid-Phase Peptide Synthesis | Adesis [adesisinc.com]

3. gencefebio.com [gencefebio.com]

4. Solid-Phase or Liquid-Phase? How Has Peptide Synthesis Revolutionized Drug
Discovery?-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]

5. WO2024159569A1 - Method for synthesizing semaglutide - Google Patents
[patents.google.com]

To cite this document: BenchChem. [comparing solid-phase vs solution-phase synthesis for
peptides with this compound]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1390401/docs#comparing-solid-phase-vs-solution-
phase-synthesis-for-peptides-with-this-compound]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b1390401#bc-rfq
https://pubs.acs.org/doi/10.1021/acscombsci.0c00134
https://adesisinc.com/solid-phase-vs-liquid-phase-peptide-synthesis/
https://www.gencefebio.com/blog/detail_118.html
https://www.bioduro.com/news-resources/insights/solid-phase-or-liquid-phase-how-has-peptide-synthesis-revolutionized-drug-discovery.html
https://www.bioduro.com/news-resources/insights/solid-phase-or-liquid-phase-how-has-peptide-synthesis-revolutionized-drug-discovery.html
https://patents.google.com/patent/WO2024159569A1/en
https://patents.google.com/patent/WO2024159569A1/en
https://www.benchchem.com/product/b1390401/docs#comparing-solid-phase-vs-solution-phase-synthesis-for-peptides-with-this-compound
https://www.benchchem.com/product/b1390401/docs#comparing-solid-phase-vs-solution-phase-synthesis-for-peptides-with-this-compound
https://www.benchchem.com/product/b1390401/docs#comparing-solid-phase-vs-solution-phase-synthesis-for-peptides-with-this-compound
https://www.benchchem.com/product/b1390401/docs#comparing-solid-phase-vs-solution-phase-synthesis-for-peptides-with-this-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/product/b1390401?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

